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Compound of Interest

Compound Name: C.I. Acid red 37

Cat. No.: B12370506 Get Quote

An In-depth Technical Guide to C.I. Acid Red 37
Powder
This technical guide provides a comprehensive overview of the physical and chemical

properties of C.I. Acid Red 37, a monoazo acid dye. The information is intended for

researchers, scientists, and professionals in drug development who may utilize this compound

in various applications, from a reference standard to a coloring agent in formulations.

General Information and Identifiers
C.I. Acid Red 37 is a synthetic dye belonging to the single azo class of compounds.[1] It is

widely known by several synonyms and is identified by specific chemical registry numbers.
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Identifier Value Reference

C.I. Name Acid Red 37 [1]

C.I. Number 17045 [2][3]

CAS Number 6360-07-2 [1]

Molecular Formula C₁₈H₁₄N₄Na₂O₈S₂

Molecular Weight 524.44 g/mol

IUPAC Name

disodium;5-[(4-acetamido-2-

sulfonatophenyl)diazenyl]-6-

amino-4-hydroxynaphthalene-

2-sulfonate

Synonyms
Acid Red BG, Acid Red BL,

Acid Fast Red B, Acid Red 3G

Physical Properties
The physical characteristics of C.I. Acid Red 37 powder are crucial for its handling, storage,

and application. It is generally described as a purple or red powder.

Property Description Reference

Appearance Purple to red powder.

Solubility

Easily soluble in water; slightly

soluble in ethanol (purplish-red

solution).

Water Solubility (at 100°C) 200 g/L.

Aqueous Solution Appearance Cherry red.

Lightfastness (AATCC Scale)
6 (on a scale of 1 to 8, where 8

is the highest).

Chemical Properties
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C.I. Acid Red 37 is a sodium salt of a sulfonated azo dye. Its chemical behavior, particularly in

acidic and basic conditions, is a key aspect of its identity.

Condition Observation Reference

In Concentrated Sulfuric Acid

Dark blue-red color, which

turns dark red to reddish-

purple upon dilution.

In Concentrated Nitric Acid
Initially olive green, quickly

turning to brown.

In Concentrated Hydrochloric

Acid

Forms a reddish-purple

precipitate, which dissolves

upon dilution with water.

Aqueous Solution with HCl
Forms a purple caramel/sauce-

colored precipitate.

Aqueous Solution with NaOH Turns into a wine-red color.

Manufacturing and Synthesis
The synthesis of C.I. Acid Red 37 involves a standard azo coupling reaction. The general

manufacturing method is a two-step process.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b12370506?utm_src=pdf-body
https://www.benchchem.com/product/b12370506?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Diazotization

Step 2: Azo Coupling

4-Acetamido-2-aminobenzenesulfonic acid

6-Amino-4-hydroxynaphthalene-2-sulfonic acid

  Diazo component couples with...

C.I. Acid Red 37

  under acidic conditions to form...

Click to download full resolution via product page

Caption: Manufacturing workflow for C.I. Acid Red 37.

Manufacturing Method: The synthesis begins with the diazotization of 4-Acetamido-2-

aminobenzenesulfonic acid. This is followed by the coupling of the resulting diazonium salt with

6-Amino-4-hydroxynaphthalene-2-sulfonic acid under acidic conditions to yield the final dye

product.

Applications
C.I. Acid Red 37 is primarily used as a dye for various materials. Its water solubility and

fastness properties make it suitable for a range of applications.

Textiles: Dyeing of wool, silk, and polyamide fibers, as well as their blended fabrics. It can

also be used for the direct printing on wool and silk fabrics.

Leather: Used for coloring leather.

Industrial Products: Employed in the coloration of industrial cleaning products, soaps, and

detergents.
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Other Materials: Used for coloring paper and anodized aluminum.

Research: It has been studied for its adsorption characteristics onto materials like

organobentonite for wastewater treatment.

Experimental Protocols
Detailed experimental protocols for the analysis of C.I. Acid Red 37 are not extensively

available in public literature. However, a general workflow for the characterization and

identification of such dyes can be outlined. This typically involves extraction, separation, and

spectroscopic analysis.

A. Solubility Determination (Qualitative)

Objective: To determine the solubility of C.I. Acid Red 37 powder in various solvents.

Materials: C.I. Acid Red 37 powder, deionized water, ethanol, test tubes, spatula, vortex

mixer.

Procedure:

1. Add approximately 10 mg of C.I. Acid Red 37 powder to separate test tubes.

2. To the first test tube, add 1 mL of deionized water. To the second, add 1 mL of ethanol.

3. Vortex each tube for 30 seconds.

4. Visually inspect for the dissolution of the powder and note the color of the solution.

5. Record observations as soluble, slightly soluble, or insoluble.

B. General Analytical Workflow for Dye Identification

The forensic analysis of dyes on fibers provides a model for a robust analytical workflow. This

involves separation by techniques like Thin Layer Chromatography (TLC) followed by

identification using spectroscopy.
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Sample Preparation
(e.g., Dye Extraction)

Separation
(e.g., Thin Layer Chromatography)

Spectroscopic Analysis
(UV-Vis Spectroscopy)

  Analyze separated components

Structural Analysis
(Raman/FTIR Spectroscopy)

  Confirm structure

Data Interpretation
& Identification
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Caption: General experimental workflow for dye analysis.

Extraction: The dye is first extracted from its matrix (if applicable) using a suitable solvent.

Thin Layer Chromatography (TLC): TLC is a cost-effective method used to separate the

components of the dye mixture. This can help determine the purity of the sample and isolate

the dye from other compounds.

UV-Visible Spectroscopy (UV-Vis): After separation, UV-Vis spectroscopy is used to

determine the absorption spectrum of the dye, which is a key characteristic for identification.

Raman or FTIR Spectroscopy: These techniques provide information about the vibrational

modes of the molecules, offering a "fingerprint" for the chemical structure of the dye.

Safety and Handling
While specific toxicological data for C.I. Acid Red 37 is not extensively detailed in the provided

results, general safety precautions for handling azo dyes should be observed. Safety Data
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Sheets (SDS) for similar acid red dyes provide guidance.

Hazards: May cause skin and serious eye irritation. Inhalation of dust may cause respiratory

irritation.

Personal Protective Equipment (PPE): Wear protective gloves, eye protection, and

appropriate clothing. Use in a well-ventilated area or with an approved respirator.

First Aid:

Eyes: Rinse cautiously with water for several minutes.

Skin: Wash with plenty of soap and water.

Inhalation: Move to fresh air.

Storage: Store in a cool, dry, well-ventilated area in a tightly closed container.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12370506?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

